Ethyl 2-(2,2-dimethylpiperidin-4-yl)acetate hydrochloride

Specification

• CAS No.: 104094-97-5
• Molecular Formula: C11H22ClNO2
• Molecular Weight: 235.75 g/mol
• IUPAC Name: ethyl 2-(2,2-dimethylpiperidin-4-yl)acetate;hydrochloride
• Standard InChI: InChI=1S/C11H21NO2.ClH/c1-4-14-10(13)7-9-5-6-12-11(2,3)8-9;/h9,12H,4-8H2,1-3H3;1H
• Standard InChI Key: RCMAJVJVLAXDLA-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC1CCNC(C1)(C)C.Cl
• Canonical SMILES: CCOC(=O)CC1CCNC(C1)(C)C.Cl

Introduction

Ethyl 2-(2,2-dimethylpiperidin-4-yl)acetate hydrochloride is a chemical compound with the molecular formula C11H22ClNO2 and a molecular weight of 235.75 g/mol. This compound is a hydrochloride salt of ethyl 2-(2,2-dimethylpiperidin-4-yl)acetate, which is a derivative of piperidine, a heterocyclic amine. The compound is identified by the CAS number 104094-97-5 and is also known by other synonyms such as ethyl 2-(2,2-dimethylpiperidin-4-yl)acetate HCl.

Uses and Applications

While specific applications of ethyl 2-(2,2-dimethylpiperidin-4-yl)acetate hydrochloride are not widely documented in the available literature, compounds with similar structures are often used in pharmaceutical research and development. Piperidine derivatives are known for their diverse pharmacological activities, including analgesic, anti-inflammatory, and antipsychotic effects.

Synthesis and Preparation

The synthesis of ethyl 2-(2,2-dimethylpiperidin-4-yl)acetate hydrochloride typically involves the reaction of ethyl 2-(2,2-dimethylpiperidin-4-yl)acetate with hydrochloric acid. This process is common for converting esters into their hydrochloride salts, which can enhance solubility and stability for certain applications.

Research Findings and Future Directions

Research on piperidine derivatives, including ethyl 2-(2,2-dimethylpiperidin-4-yl)acetate hydrochloride, is ongoing due to their potential therapeutic benefits. Future studies may focus on exploring the pharmacological properties of this compound and its analogs, as well as optimizing synthesis methods for improved yield and purity.